Cas no 177947-96-5 (Tert-butyl 3-formylazetidine-1-carboxylate)

Tert-butyl 3-formylazetidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valued for its reactive formyl group and protected amine functionality. The tert-butyloxycarbonyl (Boc) group provides stability under various reaction conditions while allowing selective deprotection when needed. The azetidine ring offers conformational rigidity, making it useful in medicinal chemistry for designing bioactive molecules. This compound is commonly employed in the synthesis of pharmaceuticals, agrochemicals, and specialty materials due to its efficient reactivity in nucleophilic additions and further derivatizations. Its high purity and well-defined structure ensure reproducibility in complex synthetic routes. Proper handling under inert conditions is recommended to preserve its integrity.
Tert-butyl 3-formylazetidine-1-carboxylate structure
177947-96-5 structure
Product Name:Tert-butyl 3-formylazetidine-1-carboxylate
CAS No:177947-96-5
MF:C9H15NO3
MW:185.220302820206
MDL:MFCD06656142
CID:135278
PubChem ID:354334113
Update Time:2025-06-08

Tert-butyl 3-formylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1-Boc-3-Formylazetidine
    • tert-Butyl 3-formylazetidine-1-carboxylate
    • 1-(tert-Butoxycarbonyl)azetidine-3-carboxaldehyde
    • 1-Boc-azetidine-3-carboxaldehyde
    • 1-Azetidinecarboxylicacid, 3-formyl-, 1,1-dimethylethyl ester
    • 1-Boc-3-Azetidine carboxaldehyde
    • 1-Boc-3-azetidinecarbox-aldehyde
    • 3-formyl-azetidine-1-carboxylic acid tert-butyl ester
    • N-BOC-3-formylazetidine
    • 1-Boc-3-azetidinecarbaldehyde
    • 1-t-butyloxycarbonyl-3-azetidinecarboxaldehyde
    • Azetidine-3-carboxaldehyde, N-BOC protected
    • 3-Formylazetidine-1-carboxylic Acid tert-Butyl Ester
    • 1-(tert-Butoxycarbonyl)-3-azetidinecarboxaldehyde
    • 1-Boc-azetidine-3-carboxa...
    • Azetidine-3-carboxaldehyde, N1-BOC protected
    • 1-Boc-3-azetidinecarboxaldehyde
    • 1-Boc-azetidine-3-carboxaldehyde, 97%
    • Azetidine-3-carboxaldehyde
    • 1-Azetidinecarboxylic acid, 3-formyl-, 1,1-dimethylethyl ester
    • 3-formylazetidine-1-carboxylic acid tert-butylester
    • PubChem10136
    • 1-Boc-3-Formyl azetidine
    • AMOT0117
    • J-011333
    • Z1139750777
    • MFCD06656142
    • SB10124
    • FT-0648156
    • 177947-96-5
    • JVQOZRRUGOADSU-UHFFFAOYSA-N
    • tert-butyl3-formylazetidine-1-carboxylate
    • B5160
    • CS-W004759
    • EN300-71371
    • 3-Formylazetidine-1-car-boxylic acid tert-butyl ester
    • SCHEMBL478842
    • PS-8500
    • SY017859
    • J-524544
    • BCP29989
    • A26701
    • 1-Boc-3-azetidinecarboxaldehyde pound>>1-Boc-3-Formylazetidine pound>>Azetidine-3-carboxaldehyde
    • AKOS005146136
    • AC-24373
    • AM803370
    • DTXSID00443973
    • 1,1-dimethylethyl 3-formyl-1-azetidinecarboxylate
    • STL557259
    • BBL103449
    • DB-012960
    • Tert-butyl 3-formylazetidine-1-carboxylate
    • MDL： MFCD06656142
    • Inchi： 1S/C9H15NO3/c1-9(2,3)13-8(12)10-4-7(5-10)6-11/h6-7H,4-5H2,1-3H3
    • InChI Key： JVQOZRRUGOADSU-UHFFFAOYSA-N
    • SMILES： O(C(N1CC(C=O)C1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 185.10500
  • Monoisotopic Mass: 185.105193
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 0.4
  • Topological Polar Surface Area: 46.6

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Liquid
  • Density: 1.188
  • Boiling Point: 257 ºC
  • Flash Point: 109 ºC
  • Refractive Index: 1.4600 to 1.4640
  • PSA: 46.61000
  • LogP: 0.99010
  • Sensitiveness: Air Sensitive

Tert-butyl 3-formylazetidine-1-carboxylate Security Information

Tert-butyl 3-formylazetidine-1-carboxylate Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Tert-butyl 3-formylazetidine-1-carboxylate Production Method

Production Method 1

1248510-38-4 1248510-38-4
177947-96-5 177947-96-5
852324-38-0 852324-38-0
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Dicarbonylrhodium acetylacetonate ,  2,2′,2′′,2′′′-[1,2-Phenylenebis[(1S,3S)-tetrahydro-5,8-dioxo-1H-[1,2,4]diazaphos… Solvents: Toluene ;  140 psi, 35 °C; 12 h, cooled
Reference
Enantioselective Hydroformylation of N-Vinyl Carboxamides, Allyl Carbamates, and Allyl Ethers Using Chiral Diazaphospholane Ligands
McDonald, Richard I.; Wong, Gene W.; Neupane, Ram P.; Stahl, Shannon S.; Landis, Clark R., Journal of the American Chemical Society, 2010, 132(40), 14027-14029

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